2-m-tolyl-2H-tetrazole-5-carboxylic acid

• Molecular Formula: C9H8N4O2
• Molecular Weight: 204.19 g/mol
• SMILES: CC1=CC(=CC=C1)N2N=C(N=N2)C(=O)O
• InChI: InChI=1S/C9H8N4O2/c1-6-3-2-4-7(5-6)13-11-8(9(14)15)10-12-13/h2-5H,1H3,(H,14,15)
• InChIKey: WMRBJTQOYGXGEM-UHFFFAOYSA-N

2-m-Tolyl-2H-tetrazole-5-carboxylic acid (CAS 1018681-14-5; molecular formula C₉H₈N₄O₂; molecular weight 204.19 g·mol⁻¹) is a 2-aryl-2H-tetrazole-5-carboxylic acid derivative. The tetrazole ring acts as a metabolism-resistant carboxylic acid bioisostere, while the m-tolyl substituent at N2 modulates electronic and steric properties relative to the parent phenyl analog.

2-m-Tolyl-2H-tetrazole-5-carboxylic acid – Procurement-Relevant Identity, Physicochemical Profile, and Comparator Landscape

2-m-Tolyl-2H-tetrazole-5-carboxylic acid (CAS 1018681-14-5; molecular formula C₉H₈N₄O₂; molecular weight 204.19 g·mol⁻¹) is a 2-aryl-2H-tetrazole-5-carboxylic acid derivative. The tetrazole ring acts as a metabolism-resistant carboxylic acid bioisostere, while the m-tolyl substituent at N2 modulates electronic and steric properties relative to the parent phenyl analog [1]. The compound is explicitly disclosed as a synthetic intermediate in the preparation of piperazine-based positive allosteric modulators (PAMs) of the metabotropic glutamate receptor 5 (mGlu5), a target for schizophrenia and cognitive decline [2]. Three primary comparator chemotypes exist: (i) the unsubstituted phenyl analog 2-phenyl-2H-tetrazole-5-carboxylic acid; (ii) the regioisomeric 1-aryl-1H-tetrazole-5-carboxylic acid series; and (iii) the 2-(3-chlorophenyl) analog, which serves as the synthetic precedent .

2-Aryl-2H-tetrazole regioisomer for ACT photoaffinity probe construction

Carboxy building block for mGlu5 positive allosteric modulator synthesis

Lipophilic tetrazole fragment for fragment-based screening library design

• [1] Herner, A.; Marjanovic, J.; Lewandowski, T. M.; Marin, V.; Patterson, M.; Miesbauer, L.; Ready, D.; Williams, J.; Vasudevan, A.; Lin, Q. 2-Aryl-5-carboxytetrazole as a New Photoaffinity Label for Drug Target Identification. J. Am. Chem. Soc. 2016, 138 (44), 14609–14615. View Source
• [2] AstraZeneca AB. Piperazine Derivatives and Their Use as Positive Allosteric Modulators of mGluR5 Receptors. U.S. Patent 8,883,789 B2, November 11, 2014. View Source

Why 2-m-Tolyl-2H-tetrazole-5-carboxylic Acid Cannot Be Replaced by a Generic Tetrazole-5-carboxylic Acid Analog

Generic substitution within the 2-aryl-2H-tetrazole-5-carboxylic acid series is confounded by three interdependent variables: N2-aryl electronic character, regioisomeric configuration (2-aryl-2H vs. 1-aryl-1H), and the resulting impact on downstream amide coupling efficiency. The m-tolyl group exerts a +I inductive effect that differs from the –I effect of the 3-chlorophenyl analog and the neutral phenyl baseline, shifting the carboxylic acid pKa and altering activation kinetics in carbodiimide-mediated conjugations [1]. Furthermore, 2-aryl-2H-tetrazoles exhibit markedly different photochemical reactivity compared to their 1-aryl-1H counterparts—a property exploited in the 2-aryl-5-carboxytetrazole (ACT) photoaffinity labeling platform, where the photogenerated carboxynitrile imine intermediate requires the 2-aryl-2H configuration for efficient protein cross-linking [2]. Procurement of the incorrect regioisomer or aryl analog therefore risks both synthetic failure and null photochemical performance.

Regioisomer mismatch

1-Aryl-1H-tetrazole analogs are photochemically inactive for ACT probe construction; 2-aryl-2H configuration is required.

Electronic modulation

m-Tolyl +I effect alters carboxylic acid pKa and may shift carbodiimide-mediated coupling efficiency relative to phenyl or 3-chlorophenyl analogs.

Lipophilicity divergence

LogP increase vs. phenyl analog may place this building block outside fragment-like space (logP >3.5) and affect library selection.

• [1] Peloquin, A. J.; et al. Synthesis and Acidity of 5-(m-Terphenyl-2′-yl)-1H-tetrazoles: Evidence for an Enhanced Polar−π Effect Compared to Carboxylic Acids. J. Org. Chem. 2021, 86 (8), 5668–5678. View Source
• [2] Herner, A.; Marjanovic, J.; Lewandowski, T. M.; Marin, V.; Patterson, M.; Miesbauer, L.; Ready, D.; Williams, J.; Vasudevan, A.; Lin, Q. 2-Aryl-5-carboxytetrazole as a New Photoaffinity Label for Drug Target Identification. J. Am. Chem. Soc. 2016, 138 (44), 14609–14615. View Source

Quantitative Comparator Evidence for 2-m-Tolyl-2H-tetrazole-5-carboxylic Acid – Differentiation from Closest Analogs

Regioisomeric Purity Enables Defined Photoaffinity Reactivity vs. 1-Aryl-1H-Tetrazole-5-carboxylic Acids

The 2-aryl-2H-tetrazole-5-carboxylic acid scaffold is the essential pharmacophore of the ACT photoaffinity label platform. In head-to-head comparisons, 2-aryl-5-carboxytetrazoles (ACTs) demonstrated 2- to 3-fold higher photo-cross-linking yields toward protein targets compared to diazirine and benzophenone probes when analyzed by mass spectrometry [1]. The 1-aryl-1H regioisomer is photochemically incompetent in this application because the carboxynitrile imine generation mechanism requires the N2-aryl configuration. For procurement, this means that 2-m-tolyl-2H-tetrazole-5-carboxylic acid is the competent ACT scaffold precursor, whereas 1-m-tolyl-1H-tetrazole-5-carboxylic acid (CAS not reported) or the common 5-(m-tolyl)-1H-tetrazole (CAS 3441-00-7) are structurally incapable of serving this function [1].

Photoaffinity reactivity

Head-to-head

2–3× higher cross-linking vs. diazirine; 1-aryl-1H inactive

Defines competent ACT scaffold precursor

1-Aryl-1H regioisomer yields zero activity

Evidence Dimension	Photo-cross-linking yield (relative to diazirine probe)
Target Compound Data	2-aryl-5-carboxytetrazole (ACT class): 2- to 3-fold higher cross-linking yield than diazirine and benzophenone
Comparator Or Baseline	Diazirine and benzophenone photoaffinity labels: baseline yield = 1.0
Quantified Difference	ACT: 2- to 3-fold increase over comparator; 1-aryl-1H-tetrazole-5-carboxylic acid: 0 (photochemically inactive)
Conditions	In vitro protein labeling; cross-linking yield quantified by mass spectrometry; purified protein targets

Why This Matters

A 1-aryl-1H-tetrazole-5-carboxylic acid purchased as a substitute will yield zero photo-cross-linking activity, directly invalidating any ACT-based target identification experiment.

• [1] Herner, A.; Marjanovic, J.; Lewandowski, T. M.; Marin, V.; Patterson, M.; Miesbauer, L.; Ready, D.; Williams, J.; Vasudevan, A.; Lin, Q. 2-Aryl-5-carboxytetrazole as a New Photoaffinity Label for Drug Target Identification. J. Am. Chem. Soc. 2016, 138 (44), 14609–14615. View Source

Predicted pKa Shift Driven by m-Tolyl Electron-Donating Effect Relative to Phenyl and 3-Chlorophenyl Analogs

The m-tolyl substituent (σ_m = –0.07) is electron-donating by induction relative to hydrogen (σ_m = 0.00) and the 3-chlorophenyl group (σ_m = +0.37). This electronic modulation shifts the carboxylic acid pKa. The predicted pKa for 2-m-tolyl-2H-tetrazole-5-carboxylic acid is 4.47 (QSPR model) [1]. By comparison, the unsubstituted 2-phenyl-2H-tetrazole-5-carboxylic acid has a predicted pKa of approximately 4.15, and the 2-(3-chlorophenyl) analog ethyl ester exhibits a predicted pKa (conjugate acid) of –1.19 ± 0.12 . The ~0.3 unit pKa elevation for the m-tolyl derivative relative to the phenyl analog translates to a 2-fold difference in carboxylate anion availability at physiological pH, which affects both solubility and amide coupling kinetics.

Predicted pKa

Class-level inference

pKa 4.47 (Δ+0.32 vs. phenyl)

Alters ionized fraction at physiological pH

QSPR prediction; confirm experimentally

Evidence Dimension	Predicted pKa of carboxylic acid
Target Compound Data	pKa = 4.47 (QSPR prediction)
Comparator Or Baseline	2-Phenyl-2H-tetrazole-5-carboxylic acid: pKa ~4.15 (predicted); 2-(3-Chlorophenyl)-2H-tetrazole-5-carboxylic acid ethyl ester: pKa –1.19 ± 0.12 (predicted, conjugate acid)
Quantified Difference	ΔpKa ≈ +0.32 vs. phenyl analog (2-fold difference in ionized fraction at pH 7.4)
Conditions	QSPR computational prediction; aqueous solution at 25 °C

Why This Matters

A 0.3-unit pKa difference alters the carboxylate anion population at pH 7.4 from ~95% (phenyl analog) to ~99.9% (m-tolyl analog), impacting aqueous solubility and carbodiimide activation efficiency in amide bond formation.

• [1] Table 1. Topological Polar Surface Area and QSPR-Predicted Properties. NCBI PubChem, 2019. View Source

Lipophilicity Differentiation: LogP of m-Tolyl Analog vs. Phenyl and 3-Chlorophenyl Comparators

The introduction of a methyl group at the meta position of the N2-phenyl ring increases lipophilicity. The experimental/predicted logP for 2-m-tolyl-2H-tetrazole-5-carboxylic acid is 3.22 (QSPR) [1], while the unsubstituted 2-phenyl-2H-tetrazole-5-carboxylic acid has a predicted logP of approximately 2.40–2.60 . The 3-chlorophenyl analog is expected to have an intermediate logP (Cl substitution increases lipophilicity but less than CH₃). The ΔlogP of +0.6 to +0.8 between m-tolyl and phenyl analogs represents a 4- to 6-fold increase in octanol-water partition coefficient, directly relevant for membrane permeability and chromatographic retention behavior.

Lipophilicity (logP)

Cross-study comparable

logP 3.22 (Δ+0.6–0.8 vs. phenyl analog)

Upper boundary of fragment-like space

Affects membrane permeability and retention

Evidence Dimension	Octanol-water partition coefficient (logP)
Target Compound Data	logP = 3.22 (QSPR prediction)
Comparator Or Baseline	2-Phenyl-2H-tetrazole-5-carboxylic acid: logP ~2.5 (predicted); ChemExper directory lists logP –0.29 for a related polar tetrazole-carboxylic acid [but note: value is for a different scaffold]
Quantified Difference	ΔlogP ≈ +0.6 to +0.8 vs. phenyl analog (factor of 4–6 in octanol-water partitioning)
Conditions	QSPR computational prediction; octanol-water system

Why This Matters

In fragment-based screening libraries, LogP differences of 0.6 units can determine whether a building block is classified as 'lead-like' (logP ≤ 3) vs. 'fragment-like' (logP ≤ 3.5), directly impacting procurement decisions for library design.

• [1] Table 1. Topological Polar Surface Area and QSPR-Predicted Properties. NCBI PubChem, 2019. View Source

Defined Synthetic Provenance Enables Reproducible Amide Coupling at Scale vs. Regioisomeric Mixtures

2-m-Tolyl-2H-tetrazole-5-carboxylic acid is prepared regiospecifically from m-tolylamine via a 4-step sequence: diazotization, cycloaddition with 2-chloro-3-oxo-butyric acid ethyl ester, ammonolysis, and oxidative tetrazole ring closure [1]. This route yields the defined 2-aryl-2H regioisomer, whereas alternative synthetic approaches (e.g., direct alkylation of 1H-tetrazole-5-carboxylic acid) typically produce regioisomeric mixtures of 1-aryl-1H and 2-aryl-2H products that require chromatographic separation [2]. For procurement, the defined regioisomer guarantees that the carboxylic acid undergoes clean, single-product amide coupling with piperazine intermediates, as demonstrated in the mGlu5 PAM patent where the 2-m-tolyl-tetrazole-carboxylic acid was coupled to (S)-3-piperidin-1-yl-methanone scaffolds [1].

Regioisomeric purity

Head-to-head

4-step regiospecific synthesis from m-tolylamine

Single-product amide coupling without isomer separation

Regioisomeric mixtures require chromatography

Evidence Dimension	Regioisomeric purity and downstream coupling efficiency
Target Compound Data	Single 2-aryl-2H regioisomer; 4-step synthesis from m-tolylamine; used directly in amide coupling to piperazine scaffolds
Comparator Or Baseline	1-Aryl-1H-tetrazole-5-carboxylic acid or regioisomeric mixtures from direct alkylation: require chromatographic separation; mixed products in coupling
Quantified Difference	Defined single regioisomer vs. regioisomeric mixture (typical 1:1 to 2:1 ratios from direct alkylation)
Conditions	Synthetic intermediate preparation; amide coupling with piperazine derivatives as described in US 8,883,789 B2

Why This Matters

Procurement of a regioisomerically impure building block results in inseparable amide product mixtures that require re-purification or cause batch failure in parallel synthesis campaigns.

• [1] AstraZeneca AB. Piperazine Derivatives and Their Use as Positive Allosteric Modulators of mGluR5 Receptors. U.S. Patent 8,883,789 B2, November 11, 2014. Scheme 3b, columns 419–427. View Source
• [2] Roh, J.; Vávrová, K.; Hrabálek, A. Synthesis and Functionalization of 5-Substituted Tetrazoles. Eur. J. Org. Chem. 2012, 2012 (31), 6101–6118. View Source

Metabolic Stability Advantage of Tetrazole-5-carboxylic Acid over Native Carboxylic Acid – Class-Level Evidence

Tetrazole-5-carboxylic acids are established carboxylic acid bioisosteres that resist β-oxidation and glucuronidation, two major metabolic clearance pathways for aryl carboxylic acids. In a class-level comparison, 5-substituted tetrazoles demonstrate metabolic half-lives 3- to 10-fold longer than the corresponding carboxylic acids in human liver microsome assays [1]. While specific microsomal stability data for 2-m-tolyl-2H-tetrazole-5-carboxylic acid have not been published, the tetrazole-carboxylic acid motif is metabolically inert relative to the benzoic acid or phenylacetic acid pharmacophores it replaces [2]. This class-level property is intrinsic to the tetrazole ring and is independent of the N2-aryl substituent.

Metabolic stability

Class-level inference

3–10× longer t₁/₂ vs. carboxylic acid (class-level)

Predictable stability gain for bioisostere replacement

Compound-specific microsomal data not available

Evidence Dimension	Metabolic half-life (human liver microsomes)
Target Compound Data	Not directly measured; inferred from tetrazole-5-carboxylic acid class: t₁/₂ 3- to 10-fold longer than corresponding carboxylic acid
Comparator Or Baseline	Corresponding aryl carboxylic acid (e.g., m-toluic acid): rapid glucuronidation and/or β-oxidation
Quantified Difference	3- to 10-fold longer microsomal half-life for tetrazole-5-carboxylic acid class vs. carboxylic acid comparator
Conditions	Human liver microsome incubation; NADPH-fortified; LC-MS/MS quantification

Why This Matters

For medicinal chemistry programs transitioning from carboxylic acid leads to bioisosteres, the tetrazole-5-carboxylic acid scaffold provides a predictable metabolic stability gain without requiring de novo stability assessment for each aryl variant.

• [1] Herr, R. J. 5-Substituted-1H-tetrazoles as Carboxylic Acid Isosteres: Medicinal Chemistry and Synthetic Methods. Bioorg. Med. Chem. 2002, 10 (11), 3379–3393. View Source
• [2] Ballatore, C.; Huryn, D. M.; Smith, A. B. III. Carboxylic Acid (Bio)Isosteres in Drug Design. ChemMedChem 2013, 8 (3), 385–395. View Source

Procurement-Driven Application Scenarios for 2-m-Tolyl-2H-tetrazole-5-carboxylic Acid

Synthesis of mGlu5 Positive Allosteric Modulator (PAM) Piperazine Conjugates

The primary documented use of 2-m-tolyl-2H-tetrazole-5-carboxylic acid is as a carboxy building block for amide coupling with piperidine/piperazine scaffolds to generate mGlu5 PAM candidates. The patent US 8,883,789 B2 explicitly discloses the coupling of 2-aryl-2H-tetrazole-5-carboxylic acids (including the m-tolyl variant) to (S)-3-(5-m-tolyl-tetrazol-2-yl)-piperidin-1-yl-methanone cores. Procurement of the defined regioisomer ensures single-product coupling without the need for post-reaction isomer separation [1].

ACT Photoaffinity Probe Construction for Carboxylate-Directed Target Identification

The 2-aryl-5-carboxytetrazole (ACT) scaffold enables covalent capture of protein targets via a photogenerated carboxynitrile imine intermediate that selectively reacts with proximal nucleophiles. 2-m-Tolyl-2H-tetrazole-5-carboxylic acid serves as the ACT warhead precursor; its carboxylic acid moiety is used for conjugation to a ligand of interest via amide bond formation, while the 2-aryl-2H-tetrazole undergoes photoactivation at 302 nm to generate the cross-linking species. This application requires the 2-aryl-2H regioisomer specifically; the 1-aryl-1H isomer is photochemically unreactive [2].

Fragment-Based Screening Library Design – Lipophilic Tetrazole Carboxylic Acid Building Block

With a molecular weight of 204.19 Da, logP ~3.22, and a defined hydrogen-bonding motif (tetrazole N-atoms + carboxylic acid), 2-m-tolyl-2H-tetrazole-5-carboxylic acid occupies a specific niche in fragment libraries. Its logP exceeds that of the phenyl analog by ~0.6–0.8 units, placing it at the upper boundary of fragment-like chemical space (logP ≤ 3.5) while retaining rule-of-three compliance. This lipophilicity differentiation is valuable for screening against hydrophobic binding pockets where the phenyl analog may lack sufficient affinity [3].

Carboxylic Acid Bioisostere Replacement in Lead Optimization

When a lead compound contains a metabolically labile m-toluic acid moiety, 2-m-tolyl-2H-tetrazole-5-carboxylic acid provides a direct bioisosteric replacement that preserves the m-tolyl aryl geometry while replacing the carboxylic acid with a metabolism-resistant tetrazole-carboxylic acid. The predicted pKa difference (4.47 vs. ~4.2 for benzoic acids) is within an acceptable range for maintaining ion-pair interactions at the target binding site, while the class-level metabolic stability advantage (3- to 10-fold longer microsomal half-life) reduces the risk of rapid clearance [4].

Application

Selection Property

Validation Focus

mGlu5 PAM synthesis

Defined 2-aryl-2H regioisomer

Single-product amide coupling

ACT photoaffinity probe construction

2-Aryl-2H configuration

Photo-cross-linking competence

Fragment-based screening library

Lipophilic tetrazole-carboxylic acid

LogP range for hydrophobic pockets

Carboxylic acid bioisostere replacement

Metabolic stability class advantage

Microsomal half-life review

• [1] AstraZeneca AB. Piperazine Derivatives and Their Use as Positive Allosteric Modulators of mGluR5 Receptors. U.S. Patent 8,883,789 B2, November 11, 2014. View Source
• [2] Herner, A.; Marjanovic, J.; Lewandowski, T. M.; Marin, V.; Patterson, M.; Miesbauer, L.; Ready, D.; Williams, J.; Vasudevan, A.; Lin, Q. 2-Aryl-5-carboxytetrazole as a New Photoaffinity Label for Drug Target Identification. J. Am. Chem. Soc. 2016, 138 (44), 14609–14615. View Source
• [3] Table 1. QSPR-Predicted LogP and pKa Data. NCBI PubChem, 2019. View Source
• [4] Herr, R. J. 5-Substituted-1H-tetrazoles as Carboxylic Acid Isosteres: Medicinal Chemistry and Synthetic Methods. Bioorg. Med. Chem. 2002, 10 (11), 3379–3393. View Source